Cas no 2361878-45-5 (N-[(1-Methyl-2-oxo-3H-indol-5-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[(1-Methyl-2-oxo-3H-indol-5-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361878-45-5
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5994699
• PubChem ID: 145904270
• Update Time: 2025-10-28

N-[(1-Methyl-2-oxo-3H-indol-5-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)methyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z3672064004
• EN300-26612804
• 2361878-45-5
• N-[(1-Methyl-2-oxo-3H-indol-5-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

• Inchi： 1S/C25H27N3O3/c1-3-22(29)28-13-11-25(12-14-28,20-7-5-4-6-8-20)24(31)26-17-18-9-10-21-19(15-18)16-23(30)27(21)2/h3-10,15H,1,11-14,16-17H2,2H3,(H,26,31)
• InChI Key： OEFSTRXASOHWJC-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NCC1C=CC2=C(CC(N2C)=O)C=1

Computed Properties

• Exact Mass: 417.20524173g/mol
• Monoisotopic Mass: 417.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Additional information on N-[(1-Methyl-2-oxo-3H-indol-5-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

Professional Introduction to N-[(1-Methyl-2-oxo-3H-indol-5-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361878-45-5)

N-[(1-Methyl-2-oxo-3H-indol-5-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2361878-45-5, represents a novel molecular entity with a complex structural framework that includes multiple pharmacophoric moieties. The presence of an indole core, a piperidine ring, and an acrylate functional group suggests potential biological activity, making it a subject of intense interest for researchers exploring new therapeutic agents.

The indole moiety, specifically the 1-methyl-2-oxo-3H-indol-5-yl substituent, is a well-known pharmacophore in medicinal chemistry, often associated with various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular structure of N-(1-methyl-2-oxo-3H-indol-5-yl)methyl]-4-phenyl-1-propenoylpiperidine carboxamide suggests that it may exhibit similar or even enhanced biological effects. Furthermore, the piperidine ring is another common structural element in drug design, known for its ability to enhance solubility and metabolic stability.

The compound's acrylate functional group adds another layer of complexity and potential functionality. Acrylate derivatives have been widely studied for their diverse biological activities, including anti-inflammatory and analgesic properties. The combination of these structural elements in N-(1-methyl)-2 oxo 3H-indol 5 yl)methyl 4 phenyl 1 prop enoylpiperidine carboxamide creates a molecule with multiple potential interaction sites with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in designing and optimizing molecules like N-(1-methyl)-2 oxo 3H-indol 5 yl)methyl 4 phenyl 1 prop enoylpiperidine carboxamide for specific therapeutic applications. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for further development.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The unique structural features of N-(1-methyl)-2 oxo 3H-indol 5 yl)methyl 4 phenyl 1 prop enoylpiperidine carboxamide make it an attractive candidate for further exploration. Its combination of an indole core, a piperidine ring, and an acrylate functional group provides a rich framework for modulating biological activity.

One area where this compound shows promise is in the treatment of neurological disorders. The indole moiety has been extensively studied for its potential role in modulating neurotransmitter systems, while the piperidine ring can enhance blood-brain barrier penetration. These properties make N-(1-methyl)-2 oxo 3H-indol 5 yl)methyl 4 phenyl 1 prop enoylpiperidine carboxamide a candidate for developing new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Another promising application is in oncology. The indole scaffold has been shown to exhibit anti-cancer properties by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, the acrylate functional group has been investigated for its ability to induce apoptosis in cancer cells. The combination of these features in N-(1-methyl)-2 oxo 3H-indol 5 yl)methyl 4 phenyl 1 prop enoylpiperidine carboxamide suggests that it may have significant potential as an anti-cancer agent.

The synthesis of N-(1-methyl)-2 oxo 3H-indol 5 yl)methyl 4 phenyl 1 prop enoylpiperidine carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in assembling the various fragments that make up this compound.

Once synthesized, the compound needs to be thoroughly characterized to determine its physicochemical properties and biological activity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of the compound. Additionally, computational methods can be used to predict properties such as solubility, metabolic stability, and pharmacokinetic behavior.

Evaluation of the biological activity of N-(1-methyl)-2 oxo 3H-indol 5 yl)methyl 4 phenyl 1 prop enoylpiperidine carboxamide involves testing it against various biological targets relevant to its intended therapeutic applications. This can include enzymes involved in disease pathways, receptors expressed on cell surfaces, or intracellular signaling molecules. High-throughput screening (HTS) technologies have enabled researchers to rapidly assess the activity of large numbers of compounds against multiple targets simultaneously.

In conclusion, N-(1-methyl)-2 oxo 3H-indol 5 yl)methyl] -4 phenyl -1 prop -enoylpiperidine -4-carboxamide (CAS No. 2361878-45-5) is a promising pharmacological entity with a complex structure that combines multiple pharmacophoric moieties. Its potential applications in treating neurological disorders and cancer make it an attractive candidate for further development. With advancements in synthetic chemistry and computational biology, this compound represents an exciting opportunity for researchers to explore new therapeutic strategies.